BENGHE Foundational & Exploratory

Check Availability & Pricing

Prometryn-d14 stability and storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prometryn-d14

cat. No.: 812299827

An In-Depth Technical Guide to the Stability and Storage of Prometryn-d14

For researchers, scientists, and professionals in drug development, understanding the stability
and appropriate storage of analytical standards like Prometryn-d14 is critical for ensuring the
accuracy and reliability of experimental results. This guide provides a comprehensive overview
of the available data on the stability and recommended storage conditions for Prometryn-d14,
drawing from information on the parent compound, prometryn, due to the limited specific data
on the deuterated analog.

Chemical Information

Prometryn-d14 (di-iso-propyl-d14) is a deuterated analog of Prometryn, a selective herbicide.
The deuteration is typically on the two isopropyl groups.

e Chemical Formula: CLOH5D14N5S[1]
e Molecular Weight: 255.44 g/mol [1]
e Unlabelled CAS Number: 7287-19-6[2]

Stability Profile

Detailed quantitative stability studies specifically for Prometryn-d14 are not readily available in
the public domain. However, the stability of the unlabeled parent compound, Prometryn,
provides a strong indication of the expected stability of its deuterated analog. Isotopic labeling
IS not expected to significantly alter the chemical stability under normal storage conditions.
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Prometryn is generally considered to be a stable compound.[3] It exhibits long-term stability
over several years when stored correctly, with only slight sensitivity to natural light and extreme
temperatures.[3][4] It is stable in neutral, slightly acidic, or slightly basic media.[3] However, it is
susceptible to degradation under certain conditions.

Key Factors Influencing Stability:

Temperature: While stable at room temperature, extreme temperatures can affect its stability.

[3114]

Light: Prometryn is sensitive to light, particularly UV irradiation, which can cause
decomposition.[3][5]

pH: It is stable in neutral, slightly acidic, and slightly alkaline media.[3] Hydrolysis can occur
in the presence of warm acids and alkalis.[3]

Oxidizing Agents: Contact with strong oxidizing agents should be avoided.

Summary of Stability Data for Prometryn
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Condition Stability Notes
A re-analysis for chemical
purity is recommended after
_ Very stable over several years. o
Shelf Life 31 three years for similar
deuterated compounds like
Prometon-d14.[6]
Slight sensitivity to natural o
) ) Photodegradation is a known
Light light; decomposed by UV i
) o degradation pathway.[5]
irradiation.[3][4]
Stable under normal Specific temperature
Temperature temperatures; sensitive to degradation kinetics are not
extreme temperatures.[3][4] detailed.
Stable in neutral, slightly ]
o ] ) Hydrolyzed by warm acids and
pH acidic, or slightly alkaline )
. alkalis.[3]
media.[3]
o No rapid reaction with air or
Reactivity

water.[4]

Recommended Storage Conditions

Proper storage is crucial to maintain the integrity and purity of Prometryn-d14. The following

recommendations are based on information for Prometryn and general guidelines for

deuterated standards.

Storage Conditions for Prometryn-d14
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Parameter Recommendation Rationale

Avoids extreme temperatures
Temperature Room temperature.[2][6] that could accelerate
degradation.[3][4]

Light Store in a dark place or use To prevent photodegradation.
g :
amber vials. [3][4]
Store in a dry, well-ventilated To prevent moisture absorption
Atmosphere _ _
place.[4] and potential hydrolysis.
) ] ) To prevent contamination and
Container Tightly closed container.[4]

exposure to air and moisture.

Store apart from foodstuff
) ) ) To prevent cross-
o containers or incompatible o
Incompatibilities ) o contamination and hazardous
materials (e.g., strong oxidizing _
reactions.
agents).[4]

Experimental Protocols for Stability Assessment

While specific experimental protocols for Prometryn-d14 stability testing were not found, a
general methodology can be outlined based on standard practices for chemical stability studies
and analytical methods for Prometryn.

1. Preparation of Standards and Samples:

e Prepare a stock solution of Prometryn-d14 in a suitable solvent such as methanol or

acetonitrile.[7]
o From the stock solution, prepare working standards at various concentrations.[7]

» For stability studies, subject aliquots of the stock or working solutions to different conditions
(e.g., elevated temperature, light exposure, different pH buffers).

2. Analytical Methodology:
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e The primary analytical techniques for the determination of Prometryn and its degradation
products are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Tandem Mass Spectrometry (LC/MS/MS).[7][8]

e GC-MS Method:
o Column: A non-polar or medium-polarity capillary column is typically used.
o Carrier Gas: Helium.
o Injection Mode: Splitless.

o Temperature Program: An appropriate temperature gradient to separate the analyte from
any degradation products.

o MS Detection: Electron lonization (EI) in Selective lon Monitoring (SIM) mode for high
sensitivity and specificity.

e LC/MS/MS Method:
o Column: A reversed-phase C8 or C18 column.[3]

o Mobile Phase: A gradient of acetonitrile and water with a buffer (e.g., phosphate buffer).[3]

[7]
o lonization: Electrospray lonization (ESI) in positive ion mode.

o MS/MS Detection: Multiple Reaction Monitoring (MRM) for specific transitions of
Prometryn-d14 and its potential degradation products.

3. Stability Study Workflow:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/415464-01-s-c.pdf
https://www.researchgate.net/publication/264167963_Establishment_of_an_Analytical_Method_for_Prometryn_Residues_in_Clam_Using_GC-MS
https://pubchem.ncbi.nlm.nih.gov/compound/Prometryn
https://pubchem.ncbi.nlm.nih.gov/compound/Prometryn
https://19january2021snapshot.epa.gov/sites/static/files/2014-12/documents/415464-01-s-c.pdf
https://www.benchchem.com/product/b12299827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Prepare Prometryn-d14
Stock Solution

‘ Aliquot into Vials }

Stress|Conditions

(Elevated Temperature) (UVNisibIe Light Exposure) (Acidic/Basic/NeutraI Buffers)

Anav_ysis
Sample at
Defined Timepoints

(Analyze by LC/MS/MS or GC-MS)

Quantify Remaining
Prometryn-d14

Results

(Determine Degradation Kinetics)
(Estimate Shelf-Life)

Click to download full resolution via product page

Caption: Workflow for a typical stability study of Prometryn-d14.
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Degradation Pathways

The primary degradation pathway for Prometryn in the environment is photodegradation.[5]
While specific pathways for Prometryn-d14 have not been detailed, they are expected to be
identical to those of the unlabeled compound. The following diagram illustrates the proposed
photodegradation pathway of Prometryn.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prometryn-d14 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12299827#prometryn-d14-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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